Cas no 2229015-27-2 (3-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropanoic acid)

• Product Name: 3-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropanoic acid
• CAS No: 2229015-27-2
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 6386271
• PubChem ID: 165790114
• Update Time: 2025-05-25

3-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropanoic acid
• 3-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propanoic acid
• 2229015-27-2
• EN300-1742914

• Inchi： 1S/C9H15N3O2S/c1-5-8(6(10)4-7(13)14)15-9(11-5)12(2)3/h6H,4,10H2,1-3H3,(H,13,14)
• InChI Key： ZEJKKCSQPRYZSC-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CC(=O)O)N)N(C)C

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 108Ų

Additional information on 3-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropanoic acid

3-Amino-3-[2-(Dimethylamino)-4-Methyl-1,3-Thiazol-5-Yl]Propanoic Acid: A Comprehensive Overview

3-Amino-3-[2-(Dimethylamino)-4-Methyl-1,3-Thiazol-5-Yl]Propanoic Acid (CAS No. 2229015-27-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of the dimethylamino group and the methyl substituent on the thiazole ring adds to its structural complexity and functional diversity.

The thiazole ring in this compound plays a pivotal role in its chemical reactivity and biological activity. Thiazole derivatives are known for their ability to act as ligands in various metal complexes, which has led to their application in catalysis and drug design. Recent studies have highlighted the potential of 3-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propanoic acid as a precursor for synthesizing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties.

One of the key features of this compound is its amino acid moiety, which is attached to the thiazole ring via a propionic acid chain. This structural arrangement allows for versatile interactions with biological systems. The amino group can participate in hydrogen bonding, while the carboxylic acid group can form ester or amide bonds, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propanoic acid using microwave-assisted methods. These methods not only improve reaction yields but also reduce reaction times, making them more suitable for large-scale production. The use of microwave synthesis has been particularly beneficial in forming the thiazole ring, which traditionally required multi-step procedures.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Research has shown that 3-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propanoic acid exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, this compound has demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential as an anti-inflammatory agent in chronic inflammatory conditions like arthritis and inflammatory bowel disease.

The dimethylamino group on the thiazole ring contributes to the compound's ability to act as an agonist at certain G-protein coupled receptors (GPCRs). This interaction has been implicated in modulating pain perception, making this compound a potential candidate for analgesic drug development.

Recent studies have also explored the anticancer potential of 3-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propanoic acid. In vitro experiments have shown that it induces apoptosis in various cancer cell lines by activating caspase pathways and disrupting mitochondrial function. Furthermore, its ability to inhibit tumor angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways highlights its potential as an anticancer therapeutic agent.

The methyl substituent on the thiazole ring enhances the lipophilicity of this compound, which improves its bioavailability when administered orally. This property is crucial for developing drugs that require systemic distribution within the body.

In terms of pharmacokinetics, studies have shown that 3-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yil]propanoic acid exhibits moderate absorption and distribution properties in animal models. Its half-life is sufficient to allow for once-daily dosing regimens, which enhances patient compliance.

Despite its promising biological activities, further research is needed to fully understand its mechanism of action and safety profile. Preclinical studies are currently underway to evaluate its toxicity profile and determine optimal dosing regimens for potential clinical trials.

In conclusion, CAS No 2229015 ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -based compounds like [...]